Cas no 1431411-82-3 (4-[4-[2-(2,2-Dimethylpropanoylamino)ethyl]piperidin-1-yl]-7-methylthieno[3,2-d]pyrimidine-6-carboxamide)

• Product name: 4-[4-[2-(2,2-Dimethylpropanoylamino)ethyl]piperidin-1-yl]-7-methylthieno[3,2-d]pyrimidine-6-carboxamide
• CAS No: 1431411-82-3
• MF: C₂₀H₂₉N₅O₂S
• MW: 403.541562795639
• CID: 2118499

4-[4-[2-(2,2-Dimethylpropanoylamino)ethyl]piperidin-1-yl]-7-methylthieno[3,2-d]pyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-[4-[2-[(2,2-dimethyl-1-oxopropyl)amino]ethyl]-1-piperidinyl]-7-methyl-Thieno[3,2-d]pyrimidine-6-carboxamide
• NVZUKEJLRYCMHJ-UHFFFAOYSA-N
• BDBM50431101
• 7-methyl-4-(4-(2-pivalamidoethyl)piperidin-1-yl)thieno[3,2-d]pyrimidine-6-carboxamide
• 4-[4-[2-(2,2-Dimethylpropanoylamino)ethyl]piperidin-1-yl]-7-methylthieno[3,2-d]pyrimidine-6-carboxam
• 4-[4-[2-(2,2-Dimethylpropanoylamino)ethyl]piperidin-1-yl]-7-methylthieno[3,2-d]pyrimidine-6-carboxamide

• Inchi： 1S/C20H29N5O2S/c1-12-14-16(28-15(12)17(21)26)18(24-11-23-14)25-9-6-13(7-10-25)5-8-22-19(27)20(2,3)4/h11,13H,5-10H2,1-4H3,(H2,21,26)(H,22,27)
• InChI Key： NVZUKEJLRYCMHJ-UHFFFAOYSA-N
• SMILES： S1C(C(N)=O)=C(C)C2C1=C(N=CN=2)N1CCC(CCNC(C(C)(C)C)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 573
• Topological Polar Surface Area: 129